Cas no 60545-17-7 (Nidifocen)

• Product Name: Nidifocen
• CAS No: 60545-17-7
• MF: C₁₅H₂₂BrClO
• MW: 333.691583156586
• CID: 2040531
• Update Time: 2025-04-21

Nidifocen Chemical and Physical Properties

Names and Identifiers

• Nidifocen
• (2S)-2,3,4,5,7,8,9,9aβ-Octahydro-7α-bromo-8β-chloro-8,10,10-trimethyl-5-methylene-6H-2α,5aα-methano-1-benzoxepin

• Inchi： 1S/C15H22BrClO/c1-9-5-6-11-13(2,3)15(9)7-10(16)14(4,17)8-12(15)18-11/h10-12H,1,5-8H2,2-4H3
• InChI Key： LRYORSJIDYKJNR-UHFFFAOYSA-N
• SMILES： CC1(C23C(OC1CCC2=C)CC(Cl)(C)C(Br)C3)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• XLogP3: 3.912

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Chamigranes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Chamigranes